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Compound of Interest

Compound Name: Hexatriacontane-d74

Cat. No.: B099008 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling, storage, and

disposal of Hexatriacontane-d74. The following procedures are designed to ensure the

integrity of the product and the safety of laboratory personnel.

I. Product Identification and Hazard Information
Hexatriacontane-d74 is a deuterated long-chain alkane. While specific safety data for the

deuterated form is not readily available, the non-deuterated parent compound, n-

Hexatriacontane, is a white, odorless solid with low toxicity and is not classified as a hazardous

substance.[1][2][3] The primary hazards are associated with the physical nature of the fine

powder, which can cause irritation upon contact with eyes, skin, or the respiratory tract if

inhaled.[1]

Physical and Chemical Properties of n-Hexatriacontane:
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Property Value

Molecular Formula C₃₆H₇₄

Molecular Weight 506.97 g/mol

Appearance White solid (crystal or powder)[2][3]

Odor Odorless[2][3]

Melting Point 74-76 °C[2][3][4]

Boiling Point 265 °C at 1 mmHg[2][4]

Solubility Insoluble in water[2]

II. Personal Protective Equipment (PPE)
When handling Hexatriacontane-d74, appropriate personal protective equipment should be

worn to prevent contact and inhalation of dust particles.

Recommended PPE:

Protection Type Specification Purpose

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.[5][6]

To protect eyes from dust

particles.

Hand Protection
Nitrile or neoprene gloves.[7]

[8]
To prevent skin contact.

Respiratory Protection

N95-rated dust mask or a

respirator if dust generation is

significant.[4]

To prevent inhalation of fine

particles.

Body Protection Standard laboratory coat.[5]
To protect clothing and skin

from contamination.

III. Handling and Storage Procedures
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Proper handling and storage are crucial to maintain the isotopic purity of Hexatriacontane-d74
and ensure its stability.

Operational Plan:

Preparation:

Work in a well-ventilated area, preferably within a fume hood, to minimize inhalation

exposure.[9]

Ensure all glassware and equipment are thoroughly clean and dry to prevent

contamination and isotopic exchange.[10]

Handling:

Avoid generating dust when transferring the compound.

Use appropriate tools (e.g., spatulas) for handling the solid material.

Keep containers tightly closed when not in use to prevent absorption of atmospheric

moisture, which can lead to hydrogen-deuterium exchange.[10][11]

Storage:

Store in a cool, dry, and well-ventilated place.[9]

Protect from light by using amber vials or storing in the dark to prevent potential

photodegradation.[11]

For long-term storage, consider an inert atmosphere (e.g., argon or nitrogen) to further

protect against degradation.[11]

IV. Disposal Plan
As Hexatriacontane is not considered environmentally hazardous, disposal should follow

standard laboratory procedures for non-hazardous chemical waste.[2][3] However, given that

deuterated compounds can be valuable, recovery and recycling should be considered where

feasible.[12][13][14]
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Disposal Steps:

Collection:

Collect waste Hexatriacontane-d74 and any contaminated disposable materials (e.g.,

gloves, weighing paper) in a designated, sealed waste container.

Labeling:

Clearly label the waste container as "Non-hazardous chemical waste: Hexatriacontane-
d74".

Disposal:

Dispose of the waste through your institution's chemical waste management program in

accordance with local, state, and federal regulations.

V. Experimental Workflow
The following diagram illustrates the standard workflow for handling Hexatriacontane-d74 in a

laboratory setting.
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Workflow for Handling Hexatriacontane-d74

Preparation

Handling

Storage Disposal

Prepare well-ventilated workspace (fume hood)

Don appropriate PPE

Gather clean, dry equipment

Weigh Hexatriacontane-d74

Transfer to reaction vessel

Tightly seal container Collect waste in labeled container

Store in cool, dry, dark place Dispose via institutional waste program

Click to download full resolution via product page

Caption: Safe handling workflow for Hexatriacontane-d74.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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